methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate

• IUPAC Name: methyl 3-[3-(4-propan-2-ylanilino)piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C23H28N2O3/c1-16(2)17-9-11-20(12-10-17)24-21-8-5-13-25(15-21)22(26)18-6-4-7-19(14-18)23(27)28-3/h4,6-7,9-12,14,16,21,24H,5,8,13,15H2,1-3H3
• InChI Key: JLIKODDSWLOVPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC(=CC=C3)C(=O)OC
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

Methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate is a chemical compound used in scientific research for its potential therapeutic properties. This compound belongs to the class of piperidine derivatives and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate is not fully understood. However, it is believed to act on various receptors in the body, including the opioid, serotonin, and adrenergic receptors. It may also inhibit the activity of enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and seizures in animal models. It has also been shown to have neuroprotective effects and may improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. It also has a low toxicity profile and is well-tolerated in animal models. However, it also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its potential therapeutic applications.

Future Directions

There are several future directions for research on methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate. One area of research could be to further investigate its potential use in the treatment of cancer. Another area of research could be to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

Methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate can be synthesized through a multi-step process. The first step involves the synthesis of 4-isopropylbenzaldehyde, which is then reacted with piperidine and acetic anhydride to form 4-isopropyl-1-(piperidin-1-yl)butan-1-one. This intermediate is then reacted with methyl 3-(benzoylamino)benzoate to form the final product, this compound.

Scientific Research Applications

Methyl 3-({3-[(4-isopropylphenyl)amino]-1-piperidinyl}carbonyl)benzoate has been studied for its potential therapeutic properties in various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.